Cas no 592550-35-1 (Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI))

• Product Name: Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI)
• CAS No: 592550-35-1
• MF: C₁₈H₁₅NO₃
• MW: 293.316604852676
• CID: 1023117
• Update Time: 2024-06-13

Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI)
• 4-[(3-Formyl-2-methyl-1H-indol-1-yl)methyl]benzoic acid
• Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]-

• Inchi： 1S/C18H15NO3/c1-12-16(11-20)15-4-2-3-5-17(15)19(12)10-13-6-8-14(9-7-13)18(21)22/h2-9,11H,10H2,1H3,(H,21,22)
• InChI Key： QULRMWKUMOKETM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CN2C3=C(C=CC=C3)C(C=O)=C2C)C=C1

Computed Properties

• Exact Mass: 293.105
• Monoisotopic Mass: 293.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0